Cas no 40240-23-1 (ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate)

• Product Name: ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate
• CAS No: 40240-23-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2684415
• PubChem ID: 13859979
• Update Time: 2025-04-21

ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate
• EN300-152782
• DB-141814
• 1,2,3,6-tetrahydro-pyridine-4-carboxylic acid ethyl ester
• FPEIVGDNZSPJED-UHFFFAOYSA-N
• SCHEMBL4869840
• ethyl 1,2,3,6-tetrahydro-4-pyridinecarboxylate
• 40240-23-1

• Inchi： 1S/C8H13NO2/c1-2-11-8(10)7-3-5-9-6-4-7/h3,9H,2,4-6H2,1H3
• InChI Key： FPEIVGDNZSPJED-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CCNCC1)=O

Computed Properties

• Exact Mass: 155.094628657Da
• Monoisotopic Mass: 155.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines